2-Hydrazinyl-4-methylthiazole
Overview
Description
2-Hydrazinyl-4-methylthiazole (HMT) is a heterocyclic compound that belongs to the thiazole family. It has a molecular formula of C4H7N3S and an average mass of 129.18 Da .
Synthesis Analysis
HMT can be synthesized through various methods. For instance, it can be prepared in a one-pot three-component reaction using 2-(2-benzylidene hydrazinyl)-4-methylthiazole as a starting precursor . Other synthesis methods involve heating with different reagents such as hydrogen chloride, sodium nitrite, potassium hydroxide, and triethylamine .Molecular Structure Analysis
The thiazole ring in HMT consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties .Chemical Reactions Analysis
The thiazole ring in HMT has many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions, etc., may take place .Scientific Research Applications
Antimicrobial Activity
2-Hydrazinyl-4-methylthiazole derivatives have been studied for their potential as antimicrobial agents. The thiazole ring is a common feature in many clinically approved drugs with antibacterial properties. Researchers have synthesized various thiazole derivatives and tested them against different bacterial strains to evaluate their effectiveness .
Antiprotozoal Properties
Compounds containing the 2-hydrazinylthiazole moiety have shown promising antiprotozoal activity. For instance, derivatives of this compound have been evaluated for their antimalarial effects against Plasmodium falciparum, the parasite responsible for the most lethal form of malaria .
Antitumor and Cytotoxic Effects
The thiazole ring structure, when incorporated into certain compounds, has demonstrated significant antitumor and cytotoxic activities. This has been particularly observed in compounds targeting human tumor cell lines, suggesting a potential role for 2-hydrazinyl-4-methylthiazole derivatives in cancer therapy .
Drug Development
Due to its versatile chemical structure, 2-hydrazinyl-4-methylthiazole is an attractive scaffold for drug development. Its ability to undergo various chemical reactions makes it a valuable building block for synthesizing new drugs with potential therapeutic applications .
Biological System Modulation
The thiazole moiety can interact with biological systems in unpredictable ways, potentially activating or inhibiting biochemical pathways and enzymes. This interaction can lead to the stimulation or blockage of receptors, making it a compound of interest in the study of physiological system regulation .
Chemical Synthesis
In the field of synthetic chemistry, 2-hydrazinyl-4-methylthiazole serves as a precursor for the synthesis of more complex molecules. Its reactive positions allow for a variety of chemical transformations, contributing to the creation of novel compounds with diverse biological activities .
Mechanism of Action
Target of Action
Thiazole derivatives are known to have potential anticancer activity with a mechanism of action related to inhibition of matrix metallo-proteinases, kinases, and anti-apoptotic bcl2 family proteins .
Mode of Action
For instance, they can inhibit matrix metallo-proteinases, kinases, and anti-apoptotic BCL2 family proteins, which play crucial roles in cell proliferation and survival .
Biochemical Pathways
They can activate or inhibit these pathways, leading to changes in the physiological systems .
Result of Action
Some thiazole derivatives have shown significant cytotoxic activity against various carcinoma cell lines .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-methyl-1,3-thiazol-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S/c1-3-2-8-4(6-3)7-5/h2H,5H2,1H3,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEMUPBRNDLMSNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301000113 |
Source
|
| Record name | 2-Hydrazinyl-4-methyl-1,3-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301000113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78886-45-0 |
Source
|
| Record name | Thiazole, 2-hydrazinyl-4-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078886450 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Hydrazinyl-4-methyl-1,3-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301000113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Hydrazino-4-methyl-1,3-thiazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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